Cas no 2097994-65-3 (Azetidin-3-yl(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone)

• Product Name: Azetidin-3-yl(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone
• CAS No: 2097994-65-3
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 4776360
• Update Time: 2025-05-24

Azetidin-3-yl(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• azetidin-3-yl(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone
• Azetidin-3-yl(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone

• Inchi： 1S/C13H24N2O2/c1-4-17-8-11-7-15(9-13(11,2)3)12(16)10-5-14-6-10/h10-11,14H,4-9H2,1-3H3
• InChI Key： TYYVSSZCDYJVTD-UHFFFAOYSA-N
• SMILES： O(CC)CC1CN(C(C2CNC2)=O)CC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• XLogP3: 0.5
• Topological Polar Surface Area: 41.6

Additional information on Azetidin-3-yl(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone

Comprehensive Overview of Azetidin-3-yl(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone (CAS No. 2097994-65-3)

The compound Azetidin-3-yl(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone (CAS No. 2097994-65-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex name reflects its intricate molecular architecture, combining an azetidine ring with a 3,3-dimethylpyrrolidine moiety, linked via a methanone group. This combination of functional groups makes it a promising candidate for drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

In recent years, the scientific community has shown growing interest in azetidine-containing compounds due to their potential bioactivity and pharmacokinetic properties. The presence of the ethoxymethyl group in this molecule further enhances its solubility and bioavailability, which are critical factors in drug design. Researchers are particularly intrigued by its potential applications in modulating enzyme activity or receptor binding, making it a subject of ongoing studies in medicinal chemistry.

The synthesis of Azetidin-3-yl(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone involves multi-step organic reactions, often starting from readily available precursors like 3,3-dimethylpyrrolidine and azetidin-3-carboxylic acid derivatives. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Its CAS No. 2097994-65-3 serves as a unique identifier in chemical databases, facilitating global collaboration and research transparency.

From an industrial perspective, this compound is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to minimize environmental impact, researchers are exploring catalytic methods and solvent-free reactions to produce Azetidin-3-yl(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone more efficiently. These efforts align with the broader trend of eco-friendly pharmaceutical manufacturing, a topic frequently searched in academic and industrial forums.

Another area of interest is the compound's potential role in personalized medicine. As the healthcare industry shifts toward tailored therapies, molecules like Azetidin-3-yl(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone are being investigated for their ability to interact with specific biological targets. Computational modeling and AI-driven drug discovery platforms have accelerated this research, enabling scientists to predict its behavior in biological systems with greater accuracy.

In summary, Azetidin-3-yl(4-(ethoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone (CAS No. 2097994-65-3) represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its potential therapeutic applications, makes it a compelling subject for ongoing research. As scientific advancements continue to unfold, this compound may play a pivotal role in addressing unmet medical needs and advancing the field of precision medicine.